5-Chloro-thiophene-2-sulfonic acid bis-(2-hydroxy-ethyl)-amide

• Molecular Formula: C8H12ClNO4S2
• Molecular Weight: 285.8 g/mol
• IUPAC Name: 5-chloro-N,N-bis(2-hydroxyethyl)thiophene-2-sulfonamide
• InChI: InChI=1S/C8H12ClNO4S2/c9-7-1-2-8(15-7)16(13,14)10(3-5-11)4-6-12/h1-2,11-12H,3-6H2
• InChI Key: OMSAWHUGUQJGFC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)Cl)S(=O)(=O)N(CCO)CCO

Description

5-Chloro-thiophene-2-sulfonic acid bis-(2-hydroxy-ethyl)-amide is a useful research compound. Its molecular formula is C8H12ClNO4S2 and its molecular weight is 285.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of diethanolamine (1.45 g, 13.8 mmol) in THF (20 mL) was added at 0° C. (ice water bath) commercially available 5-chloro-thiophene-2-sulfonyl chloride (1.0 g, 4.61 mmol) and triethylamine (0.71 mL, 5.07 mmol). The reaction mixture was stirred at room temperature for 16 h and evaporated. The crude product was further purified by flash chromatography (ethyl acetate/heptane) to yield the title compound (1.15 g, 88%) as a white solid. MS (ISN) 284.3 [(M−H)−], mp 69° C.